Cas no 22663-43-0 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
• CAS No: 22663-43-0
• MF: C₉H₁₃N₂O₃Br
• MW: 277.11512
• CID: 290471
• PubChem ID: 186074

2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
• 5-bromo-3-butan-2-yl-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
• Uracil, 5-bromo-3-sec-butyl-6-(hydroxymethyl)-
• 22663-43-0
• 5-Bromo-3-(butan-2-yl)-2-hydroxy-6-(hydroxymethyl)pyrimidin-4(3H)-one
• DTXSID20945328
• 5-Bromo-3-(sec-butyl)-6-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： InChI=1S/C9H13BrN2O3/c1-3-5(2)12-8(14)7(10)6(4-13)11-9(12)15/h5,13H,3-4H2,1-2H3,(H,11,15)
• InChI Key： RHFWNFBTUQYTLR-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)NC(=O)N(C(C)CC)C1=O

Computed Properties

• Exact Mass: 276.01099
• Monoisotopic Mass: 276.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.562
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.564
• PSA: 69.64